Cas no 633700-68-2 (Benzoic acid, 4-bromo-, 4-fluorophenyl ester)

• Product Name: Benzoic acid, 4-bromo-, 4-fluorophenyl ester
• CAS No: 633700-68-2
• MF: C₁₃H₈BrFO₂
• MW: 295.103826522827
• CID: 1651259
• Update Time: 2024-09-12

Benzoic acid, 4-bromo-, 4-fluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-, 4-fluorophenyl ester

• Inchi： 1S/C13H8BrFO2/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8H
• InChI Key： PXOUBADUWAGFJF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(F)C=C1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 293.96914

Experimental Properties

• Density: 1.527±0.06 g/cm3(Predicted)
• Boiling Point: 370.3±27.0 °C(Predicted)
• PSA: 26.3